Cas no 2097868-87-4 (4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide)

• Product Name: 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide
• CAS No: 2097868-87-4
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5468138
• Update Time: 2025-11-01

4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide
• 4-tert-butyl-2-oxo-N-pyridin-4-ylpyrrolidine-3-carboxamide

• Inchi： 1S/C14H19N3O2/c1-14(2,3)10-8-16-12(18)11(10)13(19)17-9-4-6-15-7-5-9/h4-7,10-11H,8H2,1-3H3,(H,16,18)(H,15,17,19)
• InChI Key： RAKAQYJQYPDEBH-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CN=CC=2)=O)C(CN1)C(C)(C)C

Computed Properties

• Exact Mass: 261.147726857 g/mol
• Monoisotopic Mass: 261.147726857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.1
• Molecular Weight: 261.32

Additional information on 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide

Recent Advances in the Study of 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide (CAS: 2097868-87-4)

The compound 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide (CAS: 2097868-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-3-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the synthesis and structural characterization of 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step process involving the condensation of tert-butyl pyrrolidine-2-one with pyridin-4-amine, followed by carboxamide formation. The optimized synthesis not only enhanced the scalability of the process but also provided insights into the structural features critical for its biological activity.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of kinase signaling pathways. A preclinical study demonstrated that 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide exhibits selective inhibition of certain kinases involved in inflammatory and oncogenic processes. The study, conducted in vitro and in vivo, revealed that the compound effectively suppressed the proliferation of cancer cells by targeting specific kinase domains, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Another significant advancement is the exploration of the compound's pharmacokinetic properties. A recent pharmacokinetic study evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide in animal models. The results indicated favorable oral bioavailability and a relatively long half-life, making it a suitable candidate for further drug development. Additionally, the study identified key metabolites, providing a foundation for understanding its metabolic pathways and potential drug-drug interactions.

Looking ahead, researchers are focusing on the structural optimization of 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide to enhance its therapeutic efficacy and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved binding affinity and selectivity. These efforts are expected to pave the way for the development of next-generation therapeutics targeting a range of diseases, from cancer to inflammatory disorders.

In conclusion, the recent studies on 4-tert-butyl-2-oxo-N-(pyridin-4-yl)pyrrolidine-3-carboxamide (CAS: 2097868-87-4) underscore its potential as a versatile scaffold in drug discovery. The advancements in synthesis, biological evaluation, and pharmacokinetics provide a solid foundation for its further development. As research continues, this compound is poised to make significant contributions to the field of chemical biology and pharmaceutical sciences.